4-((4-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)quinazolin-3(4H)-yl)methyl)-N-phenethylcyclohexanecarboxamide

• IUPAC Name: 4-[[4-oxo-2-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanylquinazolin-3-yl]methyl]-N-(2-phenylethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C33H33F3N4O3S/c34-33(35,36)25-9-6-10-26(19-25)38-29(41)21-44-32-39-28-12-5-4-11-27(28)31(43)40(32)20-23-13-15-24(16-14-23)30(42)37-18-17-22-7-2-1-3-8-22/h1-12,19,23-24H,13-18,20-21H2,(H,37,42)(H,38,41)
• InChI Key: SJGNCAPBYKBRAL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CN2C(=O)C3=CC=CC=C3N=C2SCC(=O)NC4=CC=CC(=C4)C(F)(F)F)C(=O)NCCC5=CC=CC=C5
• Molecular Formula: C33H33F3N4O3S
• Molecular Weight: 622.7 g/mol

Description

4-((4-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)quinazolin-3(4H)-yl)methyl)-N-phenethylcyclohexanecarboxamide is a useful research compound. Its molecular formula is C33H33F3N4O3S and its molecular weight is 622.71. The purity is usually 95%.
BenchChem offers high-quality 4-((4-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)quinazolin-3(4H)-yl)methyl)-N-phenethylcyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)quinazolin-3(4H)-yl)methyl)-N-phenethylcyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

A series of novel pyrazolo[3,4-d]pyrimidine derivatives, some of which share structural motifs with the queried compound, were synthesized and evaluated for their antimicrobial properties. These compounds exhibited significant antibacterial and antifungal activities, suggesting potential utility in developing new antimicrobial agents (Holla et al., 2006).

Antitumor Applications

Research on quinazolin-4-one derivatives, similar to the compound , has demonstrated potential antitumor properties. For instance, the synthesis of water-soluble analogues of CB30865, a quinazolin-4-one antitumor agent, aimed to increase its aqueous solubility for in vivo evaluation, with some derivatives showing significantly higher cytotoxicity than CB30865 itself (Bavetsias et al., 2002).

Antiviral Applications

Novel 3-sulphonamido-quinazolin-4(3H)-one derivatives were synthesized and evaluated for their antiviral activities against a range of respiratory and biodefense viruses. The microwave-assisted synthesis led to compounds with selective inhibitory effects on influenza A and other significant viral threats, indicating the potential for such compounds in antiviral drug development (Selvam et al., 2007).